Cas no 474918-42-8 (2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)-)

2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- is a highly functionalized terfluorene derivative characterized by its extended π-conjugated system and sterically hindered structure. The incorporation of six 4-methylphenyl groups at the 9-positions enhances solubility in organic solvents while maintaining thermal and oxidative stability. This compound is particularly valuable in optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices, due to its efficient charge transport properties and tunable emission characteristics. Its rigid, planar core contributes to high fluorescence quantum yield, making it suitable for advanced materials research. The methylphenyl substituents further mitigate aggregation, ensuring consistent performance in thin-film formulations.

2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- structure

474918-42-8 structure

Product Name:2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)-

CAS No:474918-42-8

MF:C₈₁H₆₂

MW:1035.35900163651

CID:328459

PubChem ID:53384286

Update Time:2025-11-01

2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)-
- TDAF
- 2,7-Bis[9,9-di(4-methylphenyl)-fluoren-2-yl]-9,9-di(4-
- 9,9,9',9',9'',9''-Hexa-p-tolyl-9H,9'H,9''H-2,2':7',2''-terfluorene
- CS-0435322
- Tert(9,9-diarylfluorene)s
- MFCD12022446
- 474918-42-8
- 2,7-bis[9,9-bis(4-methylphenyl)fluoren-2-yl]-9,9-bis(4-methylphenyl)fluorene
- 2,7-bis[9,9-di(4-methylphenyl)-fluoren-2-yl]-9,9-di(4-methylphenyl)fluorene
- TDAF , 2,7-Bis[9,9-di(4-Methylphenyl)-fluoren-2-yl]-9,9-di(4-M
- 7-[9,9-bis(4-methylphenyl)-9H-fluoren-2-yl]-9,9,9',9'-tetrakis(4-methylphenyl)-9H,9'H-2,2'-bifluorene
- DB-216774
- HS-8427
- Inchi： 1S/C81H62/c1-51-15-31-61(32-16-51)79(62-33-17-52(2)18-34-62)73-13-9-7-11-67(73)69-43-27-57(47-75(69)79)59-29-45-71-72-46-30-60(50-78(72)81(77(71)49-59,65-39-23-55(5)24-40-65)66-41-25-56(6)26-42-66)58-28-44-70-68-12-8-10-14-74(68)80(76(70)48-58,63-35-19-53(3)20-36-63)64-37-21-54(4)22-38-64/h7-50H,1-6H3
- InChI Key： HFPKZKXVTHRNFZ-UHFFFAOYSA-N
- SMILES： C1(C2C=CC(C)=CC=2)(C2C=CC(C)=CC=2)C2C=C(C=CC=2C2=CC=C(C3=CC=C4C5C=CC=CC=5C(C5C=CC(C)=CC=5)(C5C=CC(C)=CC=5)C4=C3)C=C12)C1=CC=C2C3C=CC=CC=3C(C3C=CC(C)=CC=3)(C3C=CC(C)=CC=3)C2=C1

Computed Properties

Exact Mass: 1034.485
Monoisotopic Mass: 1034.485
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 81
Rotatable Bond Count: 8
Complexity: 1860
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 21.6
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.4E-13 g/L) (25 ºC),

2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1505992-1g	9,9,9',9',9'',9''-Hexa-p-tolyl-9H,9'H,9''H-2,2':7',2''-terfluorene	474918-42-8	98%	1g	￥9867.00	2024-05-12
A2B Chem LLC	AG32565-1g	TDAF , 2,7-Bis[9,9-di(4-Methylphenyl)-fluoren-2-yl]-9,9-di(4-M	474918-42-8	Sublimed,>98%(HPLC)	1g	$2694.00	2024-04-20

2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- Related Literature

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2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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